Cas no 2229460-51-7 (1-(3-ethoxy-2-methoxyphenyl)cyclopropan-1-amine)

• Product Name: 1-(3-ethoxy-2-methoxyphenyl)cyclopropan-1-amine
• CAS No: 2229460-51-7
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5916481
• PubChem ID: 165882101
• Update Time: 2025-05-19

1-(3-ethoxy-2-methoxyphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethoxy-2-methoxyphenyl)cyclopropan-1-amine
• EN300-1821527
• 2229460-51-7

• Inchi： 1S/C12H17NO2/c1-3-15-10-6-4-5-9(11(10)14-2)12(13)7-8-12/h4-6H,3,7-8,13H2,1-2H3
• InChI Key： SJPZGQCMKZNRIO-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C1(CC1)N)OCC

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(3-ethoxy-2-methoxyphenyl)cyclopropan-1-amine

Professional Introduction to 1-(3-ethoxy-2-methoxyphenyl)cyclopropan-1-amine (CAS No. 2229460-51-7)

1-(3-ethoxy-2-methoxyphenyl)cyclopropan-1-amine, identified by its CAS number 2229460-51-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an aromatic phenyl group, which is further substituted with ethoxy and methoxy groups. The unique structural features of this molecule make it a promising candidate for various biological and chemical applications, particularly in the development of novel therapeutic agents.

The< strong>cyclopropane moiety in 1-(3-ethoxy-2-methoxyphenyl)cyclopropan-1-amine is a key structural element that contributes to its distinct chemical properties. Cyclopropanes are known for their high ring strain, which can be exploited to enhance the reactivity of adjacent functional groups. This characteristic makes the compound particularly interesting for synthetic chemistry, as it can serve as a versatile intermediate in the synthesis of more complex molecules. Additionally, the presence of< strong>ethoxy and< strong>methoxy substituents on the phenyl ring introduces additional layers of functionality, allowing for further derivatization and customization.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing cyclopropane rings. The strained three-membered ring structure of cyclopropanes can lead to unique interactions with biological targets, making them valuable scaffolds for drug design. Several studies have demonstrated the efficacy of cyclopropane-containing molecules in modulating various biological pathways, including enzyme inhibition and receptor binding. The< strong>1-(3-ethoxy-2-methoxyphenyl)cyclopropan-1-amine structure, with its combination of aromatic and cyclic functionalities, positions it as a promising candidate for further investigation in this area.

The< strong>3-ethoxy-2-methoxyphenyl moiety in this compound is particularly noteworthy due to its potential for selective interactions with biological targets. The methoxy group at position 2 and the ethoxy group at position 3 introduce both hydrophobic and hydrophilic regions, which can be exploited to optimize solubility and binding affinity. This dual functionality makes the compound an attractive candidate for drug discovery efforts aimed at developing molecules with enhanced pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to more effectively predict the biological activity of novel compounds. These tools have been instrumental in identifying potential lead structures for further development. In the case of 1-(3-ethoxy-2-methoxyphenyl)cyclopropan-1-amine, computational studies have suggested that it may exhibit inhibitory activity against certain enzymes and receptors relevant to various therapeutic areas. These predictions are based on comparisons with known active compounds and simulations of molecular interactions.

The synthesis of 1-(3-ethoxy-2-methoxyphenyl)cyclopropan-1-amine involves several key steps that highlight the compound's complexity and synthetic challenge. The introduction of the cyclopropane ring requires careful control of reaction conditions to ensure high yield and purity. Additionally, the functionalization of the phenyl ring with ethoxy and methoxy groups necessitates precise regioselective transformations. These synthetic considerations underscore the importance of advanced organic chemistry techniques in the preparation of such specialized molecules.

In conclusion, 1-(3-ethoxy-2-methoxyphenyl)cyclopropan-1-amine (CAS No. 2229460-51-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activity. The combination of a cyclopropane ring with eth oxy and meth oxy substituents on an aromatic phenyl group provides a versatile scaffold for drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.